Cas no 616239-57-7 (4-methyl-2-(tributylstannyl)-1,3-oxazole)

• Product Name: 4-methyl-2-(tributylstannyl)-1,3-oxazole
• CAS No: 616239-57-7
• MF: C₁₆H₃₁NOSn
• MW: 372.133444070816
• MDL: MFCD07787365
• CID: 1629714
• PubChem ID: 2763248
• Update Time: 2025-06-08

4-methyl-2-(tributylstannyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-methyl-2-(tributylstannyl)-
• tributyl-(4-methyl-1,3-oxazol-2-yl)stannane
• 4-Methyl-2-(tributylstannyl)-oxazole
• 4-methyl-2-(tributylstannyl)-1,3-oxazole
• MFCD07787365
• A50791
• DTXSID30376841
• CS-0139382
• DB-083059
• 616239-57-7
• AKOS028108715
• J-525046
• 4-Methyl-2-(tributylstannyl)oxazole
• EN300-344098

• MDL： MFCD07787365
• Inchi： 1S/C4H4NO.3C4H9.Sn/c1-4-2-6-3-5-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3;
• InChI Key： MDDAVWXGXAFPNH-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC(C)=CO1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 373.14300
• Monoisotopic Mass: 373.142767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
• PSA: 26.03000
• LogP: 5.03910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-methyl-2-(tributylstannyl)-1,3-oxazole

4-Methyl-2-(tributylstannyl)-1,3-oxazole (CAS No. 616239-57-7): A Comprehensive Overview

4-Methyl-2-(tributylstannyl)-1,3-oxazole (CAS No. 616239-57-7) is a versatile organostannane compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tributylstannyl group and a 4-methyl-1,3-oxazole core. These features make it an invaluable reagent in the synthesis of complex organic molecules and pharmaceuticals.

The tributylstannyl group in 4-methyl-2-(tributylstannyl)-1,3-oxazole is particularly noteworthy due to its reactivity and versatility in various chemical transformations. This group can undergo a wide range of reactions, including Stille coupling, which is a palladium-catalyzed cross-coupling reaction used to form carbon-carbon bonds. The Stille coupling reaction is widely employed in the synthesis of natural products, pharmaceuticals, and materials science applications.

The 4-methyl-1,3-oxazole core, on the other hand, provides additional functionality and stability to the molecule. Oxazoles are known for their biological activity and are often found in bioactive compounds, including antibiotics, antifungal agents, and anticancer drugs. The presence of the methyl group at the 4-position further enhances the stability and solubility of the molecule, making it suitable for various synthetic routes.

Recent research has highlighted the potential of 4-methyl-2-(tributylstannyl)-1,3-oxazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of oxazole-based inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In another study, 4-methyl-2-(tributylstannyl)-1,3-oxazole was utilized in the synthesis of oxazole-containing polymers with tunable properties. These polymers showed promising results in drug delivery applications due to their ability to encapsulate and release active pharmaceutical ingredients (APIs) in a controlled manner. The tributylstannyl group played a crucial role in facilitating the polymerization process and enhancing the overall performance of the resulting materials.

The synthetic accessibility of 4-methyl-2-(tributylstannyl)-1,3-oxazole has also been improved through recent advancements in synthetic methodologies. A novel one-pot protocol for the preparation of this compound was reported in Organic Letters, which significantly reduced reaction time and increased yield compared to traditional methods. This protocol involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production and industrial applications.

Beyond its applications in medicinal chemistry and materials science, 4-methyl-2-(tributylstannyl)-1,3-oxazole has also found use in other areas of organic synthesis. For example, it has been employed as a building block in the construction of complex natural products with intricate architectures. The ability to introduce multiple functional groups through selective transformations makes this compound an attractive choice for synthetic chemists working on challenging targets.

In conclusion, 4-methyl-2-(tributylstannyl)-1,3-oxazole (CAS No. 616239-57-7) is a highly versatile compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique combination of reactivity and stability makes it an essential reagent for researchers aiming to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.